R715

• Molecular Formula: C57H81N13O12
• Molecular Weight: 1140.3 g/mol
• InChI: InChI=1S/C57H81N13O12/c1-4-34(2)48(56(81)82)68-51(76)43(31-37-23-24-38-17-8-9-18-39(38)29-37)66-52(77)44(33-71)67-50(75)42(30-36-15-6-5-7-16-36)64-47(73)32-62-53(78)45-21-13-27-69(45)55(80)46-22-14-28-70(46)54(79)41(20-12-26-61-57(59)60)65-49(74)40(63-35(3)72)19-10-11-25-58/h5-9,15-18,23-24,29,34,40-46,48,71H,4,10-14,19-22,25-28,30-33,58H2,1-3H3,(H,62,78)(H,63,72)(H,64,73)(H,65,74)(H,66,77)(H,67,75)(H,68,76)(H,81,82)(H4,59,60,61)/t34-,40-,41-,42-,43+,44-,45-,46-,48-/m0/s1
• InChIKey: DOSXOGUJJBDRGQ-VUBDHFCFSA-N

R 715 (CAS 185052-09-9): Potent and Selective Bradykinin B1 Receptor Antagonist Peptide for Pain and Inflammation Research

The compound with the systematic name (2S,3S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-2-acetamido-6-aminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]-3-methylpentanoic acid, widely known as R 715 or R715, is a synthetic, metabolism-resistant peptidic antagonist designed to selectively target the bradykinin B1 receptor [1]. Its molecular formula is C₅₇H₈₁N₁₃O₁₂, with a molecular weight of 1140.3 g/mol, and it is characterized by a unique sequence featuring a C-terminal D-β-naphthylalanine (D-βNal) and an isoleucine substitution [2]. This structure underpins its high potency (pA₂ = 8.49) and complete selectivity for the B1 receptor over the B2 receptor, making it a critical tool compound for distinguishing B1-mediated pathophysiology in preclinical models of pain and inflammation [3].

• [1] Regoli, D., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. IUPHAR/BPS Guide to Pharmacology. View Source
• [2] Gobeil, F., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 77(8), 605-612. View Source
• [3] National Center for Biotechnology Information (NCBI). (1999). R 715 [Supplementary Concept]. MeSH Unique ID: C120984. View Source

Why Generic Bradykinin Receptor Antagonists Cannot Substitute for R 715: The Criticality of B1 vs. B2 Selectivity

Generic substitution of R 715 with other bradykinin receptor antagonists is not scientifically valid due to fundamental differences in receptor subtype selectivity, functional potency, and metabolic stability. The kinin system comprises two primary G protein-coupled receptors: the constitutive B2 receptor and the highly inducible B1 receptor, which mediates distinct pathophysiological responses in chronic inflammation and persistent pain states [1]. Unlike many early peptide antagonists derived from the native B2-preferring ligand bradykinin (e.g., HOE 140/Icatibant), or the endogenous B1 agonist des-Arg⁹-BK, R 715 is specifically engineered with critical modifications—including a D-β-naphthylalanine (D-βNal) substitution at position 7, an N-terminal acetylation, and a C-terminal Ile⁸ substitution—that confer complete selectivity for the B1 receptor (no measurable B2 activity) and high resistance to degradation by angiotensin-converting enzyme (ACE) and aminopeptidases [2][3]. Consequently, using a non-selective or B2-preferring antagonist in an experimental system where B1 receptor activity must be interrogated or isolated will yield confounding data due to off-target B2 engagement. The quantitative evidence in the following section confirms that R 715's differentiation rests on its uniquely engineered B1 selectivity and enhanced in vivo stability, which are not shared by in-class peptide analogs or alternative non-peptide scaffolds.

• [1] Leeb-Lundberg, L. M. F., et al. (2005). International Union of Pharmacology. XLV. Classification of the Kinin Receptor Family: from Molecular Mechanisms to Pathophysiological Consequences. Pharmacological Reviews, 57(1), 27-77. View Source
• [2] Gobeil, F., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 77(8), 605-612. View Source
• [3] Gobeil, F., et al. (2002). Kinin B1 receptor antagonists with multi-enzymatic resistance properties. British Journal of Pharmacology, 135(2), 525-534. View Source

R 715 Comparative Evidence Guide: Quantified Differentiation vs. B1 Antagonist Alternatives

R 715 vs. Des-Arg⁹-Bradykinin: Functional Antagonist Potency in Human Vascular Tissue

R 715 demonstrates potent and competitive functional antagonism of the human bradykinin B1 receptor, as quantified by its pA₂ value of 8.49 against the endogenous agonist des-Arg⁹-BK in isolated human umbilical vein [1]. This Schild regression-derived pA₂ value indicates the negative logarithm of the antagonist concentration required to produce a 2-fold rightward shift in the agonist dose-response curve. Critically, this value is derived from a human tissue preparation where the B1 receptor is functionally expressed, providing a direct measure of its antagonist potency in a pathophysiologically relevant system . The quantitative difference highlights R 715's high affinity and efficacy as a competitive antagonist.

Evidence Dimension	Functional antagonist potency (pA₂) at human B1 receptor
Target Compound Data	pA₂ = 8.49 (corresponding to an apparent K_B of approximately 3.2 nM)
Comparator Or Baseline	Des-Arg⁹-Bradykinin (Baseline: Endogenous B1 agonist)
Quantified Difference	N/A (Baseline is an agonist; R 715 achieves nanomolar antagonist potency against this endogenous ligand)
Conditions	Isolated human umbilical vein bioassay; agonist: des-Arg⁹-BK

Why This Matters

This functional pA₂ value in human tissue is a robust, translatable metric of antagonism, ensuring the compound will effectively block B1 receptor signaling in more complex in vivo models of human disease.

• [1] Gobeil, F., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 77(8), 605-612. View Source

R 715 vs. SSR240612: Receptor Subtype Selectivity Profile and Off-Target Risk

R 715 exhibits complete selectivity for the bradykinin B1 receptor, with reported data confirming no measurable activity at the B2 receptor [1]. In stark contrast, the small molecule B1 antagonist SSR240612 displays Ki values of 0.48-0.73 nM for the B1 receptor but also demonstrates residual, albeit lower, affinity for the B2 receptor with Ki values of 358-481 nM [2]. This cross-reactivity is absent in R 715. While the B2 affinity of SSR240612 is significantly weaker than its B1 affinity, it is quantifiable and could confound results in experimental systems where B2 receptors are abundantly expressed or co-modulate the physiological response. R 715's absolute selectivity provides a cleaner pharmacological tool for isolating B1 receptor function.

Evidence Dimension	Receptor subtype selectivity (B1 vs. B2)
Target Compound Data	B1: pA₂ = 8.49 (functional); B2: no activity detected
Comparator Or Baseline	SSR240612 (non-peptide B1 antagonist)
Quantified Difference	R 715 exhibits absolute B1 selectivity, whereas SSR240612 shows a 490- to 1000-fold selectivity window (Ki B1 ~0.6 nM vs. Ki B2 ~400 nM)
Conditions	Human B1 (functional) and B2 (binding) receptor assays

Why This Matters

Absolute B1 selectivity is paramount for researchers investigating B1-specific mechanisms in tissues or disease models where B2 receptors are also present, as it eliminates a potential confounding variable.

• [1] Gobeil, F., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 77(8), 605-612. View Source
• [2] Gougat, J., et al. (2004). SSR240612 [(2R)-2-[((3R)-3-(1,3-benzodioxol-5-yl)-3-{[(6-methoxy-2-naphthyl)sulfonyl]amino}propanoyl)amino]-3-(4-{[2-(methylamino)ethyl]carbamoyl}phenyl)propanoic acid], a new nonpeptide antagonist of the bradykinin B1 receptor: biochemical and pharmacological characterization. Journal of Pharmacology and Experimental Therapeutics, 309(2), 661-669. View Source

R 715 vs. Des-Arg⁹-[Leu⁸]-Bradykinin: Metabolic Stability and In Vivo Efficacy

R 715 is engineered for enhanced metabolic stability compared to earlier peptide B1 antagonists like des-Arg⁹-[Leu⁸]-BK [1]. The key structural modifications—N-terminal acetylation and the incorporation of D-βNal at position 7—confer resistance to degradation by angiotensin-converting enzyme (ACE) and aminopeptidases [2]. This translates to significant in vivo efficacy; R 715 (administered at 200-600 µg/kg) significantly and dose-dependently attenuated mechanical hyperalgesia in a mouse model of streptozotocin (STZ)-induced diabetic neuropathy, as measured by increased tail-flick latency [3]. In contrast, des-Arg⁹-[Leu⁸]-BK suffers from rapid proteolytic inactivation in vivo, severely limiting its utility in chronic disease models. R 715's reported metabolic stability directly enables its reproducible and sustained action in these complex physiological systems.

Evidence Dimension	In vivo efficacy in diabetic neuropathy model
Target Compound Data	Significant attenuation of hyperalgesia at 200, 400, and 600 µg/kg (i.p.) in STZ-diabetic mice
Comparator Or Baseline	Des-Arg⁹-[Leu⁸]-Bradykinin (earlier peptide B1 antagonist)
Quantified Difference	R 715 demonstrates clear, dose-dependent in vivo efficacy due to enhanced stability, whereas the comparator's efficacy is limited by rapid degradation.
Conditions	Mouse model of STZ-induced diabetic neuropathy; tail-flick test for mechanical hyperalgesia

Why This Matters

For in vivo pharmacology studies, particularly in chronic pain or inflammation models, metabolic stability is a critical differentiator; R 715's design enables sustained target engagement and reproducible results that unstable analogs cannot provide.

• [1] Gobeil, F., et al. (2002). Kinin B1 receptor antagonists with multi-enzymatic resistance properties. British Journal of Pharmacology, 135(2), 525-534. View Source
• [2] Regoli, D., et al. (1998). Bradykinin receptors and their antagonists. European Journal of Pharmacology, 348(1), 1-10. View Source
• [3] Gobeil, F., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 77(8), 605-612. View Source

Optimal Scientific and Preclinical Applications for R 715 Based on Verified Evidence

In Vivo Models of Diabetic Neuropathic Pain

R 715 is ideally suited for investigating the role of the inducible B1 receptor in chronic pain states. Its demonstrated efficacy in significantly attenuating mechanical hyperalgesia in the streptozotocin (STZ)-induced diabetic mouse model provides direct, quantitative evidence for its utility in this area [1]. Researchers can use R 715 to probe B1-mediated nociceptive signaling pathways in diabetic neuropathy, a condition where B1 receptor expression is known to be upregulated. The compound's metabolic stability ensures sustained target engagement, enabling reliable, dose-dependent pharmacological intervention in sub-chronic dosing regimens (e.g., 200-600 µg/kg, i.p.) [2].

Ex Vivo Human Tissue Pharmacology to Confirm Target Engagement

The well-characterized functional pA₂ value of 8.49 in isolated human umbilical vein bioassays establishes R 715 as a validated tool for ex vivo human tissue pharmacology . This application is critical for confirming that B1 receptor antagonism produces the expected functional effect (e.g., inhibition of agonist-induced contraction) in a relevant human tissue context. Using R 715 in such assays provides a robust bridge between molecular binding data and complex in vivo physiology, ensuring that target engagement translates to a quantifiable, functional outcome in human tissue.

Studies Requiring Unambiguous Discrimination Between B1 and B2 Receptor Subtypes

R 715 is the definitive tool for any experimental paradigm that demands absolute discrimination between B1 and B2 receptor-mediated effects. Its complete selectivity for the B1 receptor—with no measurable activity at B2 receptors—contrasts with other tool compounds that exhibit residual B2 affinity [3]. This is particularly important in inflammation and pain research, where both receptor subtypes can be co-expressed and contribute to the overall pathology. Using R 715 allows for the definitive assignment of a physiological or pharmacological response specifically to the B1 receptor, avoiding the confounding influence of off-target B2 receptor blockade.

Longitudinal Studies of Kinin System Upregulation in Chronic Inflammation

The B1 receptor is a hallmark of chronic inflammation, with its expression being highly inducible by cytokines and tissue injury over time. R 715's metabolic stability and well-documented in vivo efficacy make it a preferred tool for longitudinal studies (days to weeks) aimed at dissecting the temporal role of the B1 receptor in models such as persistent inflammatory hyperalgesia or arthritis [1][2]. Its resistance to rapid degradation allows for consistent pharmacological blockade over the extended time courses required to observe the dynamic upregulation and pathophysiological function of the B1 receptor.

• [1] Gobeil, F., et al. (1999). R 715, a potent and selective bradykinin B1 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 77(8), 605-612. View Source
• [2] Gobeil, F., et al. (2002). Kinin B1 receptor antagonists with multi-enzymatic resistance properties. British Journal of Pharmacology, 135(2), 525-534. View Source
• [3] Gougat, J., et al. (2004). SSR240612 [(2R)-2-[((3R)-3-(1,3-benzodioxol-5-yl)-3-{[(6-methoxy-2-naphthyl)sulfonyl]amino}propanoyl)amino]-3-(4-{[2-(methylamino)ethyl]carbamoyl}phenyl)propanoic acid], a new nonpeptide antagonist of the bradykinin B1 receptor: biochemical and pharmacological characterization. Journal of Pharmacology and Experimental Therapeutics, 309(2), 661-669. View Source